Cas no 87471-87-2 (N-(1H-imidazol-5-yl)methylaniline hydrochloride)

• Product Name: N-(1H-imidazol-5-yl)methylaniline hydrochloride
• CAS No: 87471-87-2
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• MDL: MFCD32875371
• CID: 5672219
• PubChem ID: 154814553
• Update Time: 2025-10-28

N-(1H-imidazol-5-yl)methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27148847
• N-[(1H-imidazol-5-yl)methyl]aniline hydrochloride
• Z4655941942
• 87471-87-2
• N-(1H-imidazol-5-yl)methylaniline hydrochloride

• MDL： MFCD32875371
• Inchi： 1S/C10H11N3.ClH/c1-2-4-9(5-3-1)12-7-10-6-11-8-13-10;/h1-6,8,12H,7H2,(H,11,13);1H
• InChI Key： HOZUCSMFRJPBDH-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=CC=1)CC1=CN=CN1

Computed Properties

• Exact Mass: 209.0719751g/mol
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Additional information on N-(1H-imidazol-5-yl)methylaniline hydrochloride

N-(1H-imidazol-5-yl)methylaniline hydrochloride: A Comprehensive Overview

The compound N-(1H-imidazol-5-yl)methylaniline hydrochloride (CAS No. 87471-87-2) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of aniline, a fundamental aromatic amine, modified with an imidazole ring and a hydrochloride counterion. The imidazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, contributes unique electronic and structural properties to the molecule. The hydrochloride salt form ensures the compound is in its protonated state, which is often favorable for solubility and stability.

Recent studies have highlighted the importance of N-(1H-imidazol-5-yl)methylaniline hydrochloride in medicinal chemistry, particularly in the design of bioactive molecules. The imidazole group is known for its ability to participate in hydrogen bonding and π-π interactions, making it a valuable component in drug design. Researchers have explored its potential as a building block for constructing bioisosteric replacements in pharmaceutical compounds. For instance, the compound has been used as a precursor for synthesizing inhibitors of certain enzymes, such as kinases and proteases, which are critical targets in cancer therapy.

The synthesis of N-(1H-imidazol-5-yl)methylaniline hydrochloride typically involves nucleophilic substitution or coupling reactions. One common approach is the reaction of aniline with an appropriate imidazole derivative under acidic conditions to form the amine intermediate, followed by protonation to yield the hydrochloride salt. This method ensures high purity and stability of the final product. The compound's synthesis has been optimized in recent years to improve yield and reduce reaction time, making it more accessible for large-scale production.

From a structural perspective, N-(1H-imidazol-5-yl)methylaniline hydrochloride exhibits interesting physical properties. Its molecular weight is approximately 236 g/mol, and it exists as a white crystalline solid under standard conditions. The compound has a melting point around 220°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The biological activity of N-(1H-imidazol-5-yl)methylaniline hydrochloride has been extensively studied in recent years. In vitro assays have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and apoptosis. For example, studies have shown that the compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammation. This suggests potential applications in anti-inflammatory drug development.

Moreover, N-(1H-imidazol-5-yl)methylaniline hydrochloride has been investigated for its antioxidant properties. The imidazole ring contributes to the molecule's ability to scavenge free radicals, making it a promising candidate for use in cosmeceuticals or nutraceuticals aimed at combating oxidative stress-related conditions such as aging and neurodegenerative diseases.

In terms of pharmacokinetics, recent research has focused on understanding the absorption, distribution, metabolism, and excretion (ADME) properties of N-(1H-imidazol-5-yl)methylaniline hydrochloride. Preclinical studies in animal models have shown moderate oral bioavailability and rapid clearance from systemic circulation. These findings suggest that while the compound demonstrates promising biological activity, further optimization may be required to enhance its pharmacokinetic profile for therapeutic use.

The application of N-(1H-imidazol-5-yl)methylaniline hydrochloride extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly as a component of conductive polymers or semiconducting materials. Researchers have explored its potential as an n-type dopant in organic field-effect transistors (OFETs), where it can enhance charge transport properties.

In conclusion, N-(1H-imidazol-5-yl)methylaniline hydrochloride (CAS No. 87471-87-2) is a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this molecule is poised to play an increasingly important role in advancing science and technology.